Cas no 946358-40-3 (6-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline)

• Product Name: 6-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline
• CAS No: 946358-40-3
• MF: C₂₀H₁₄N₄O₂S
• MW: 374.415762424469
• CID: 5429897
• Update Time: 2025-05-23

6-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline Chemical and Physical Properties

Names and Identifiers

• [5-(furan-2-yl)-3-quinoxalin-6-yl-3,4-dihydropyrazol-2-yl]-thiophen-2-ylmethanone
• 6-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

• Inchi： 1S/C20H14N4O2S/c25-20(19-4-2-10-27-19)24-17(12-16(23-24)18-3-1-9-26-18)13-5-6-14-15(11-13)22-8-7-21-14/h1-11,17H,12H2
• InChI Key： FXOXEIZHIQVHCC-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=C3C(=C2)N=CC=N3)CC(C2=CC=CO2)=N1)(C1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

Compound CAS No. 946358-40-3: 6-(3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl)quinoxaline

The compound with CAS No. 946358-40-3, named as 6-(3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl)quinoxaline, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoxaline core with a substituted pyrazole moiety. The presence of furan and thiophene groups introduces interesting electronic and structural properties that make this compound a subject of intense research interest.

Recent studies have highlighted the importance of heterocyclic compounds like quinoxalines in drug discovery and materials science. The quinoxaline moiety itself is known for its aromaticity and ability to form stable complexes with metal ions, making it a valuable component in the design of coordination polymers and metallo-drugs. The substitution pattern in this compound further enhances its functionality. The pyrazole ring, attached at the 6-position of the quinoxaline, introduces additional donor sites for potential metal coordination. Furthermore, the furan and thiophene substituents contribute to the molecule's electronic versatility, enabling it to participate in various chemical reactions and interactions.

The synthesis of this compound involves a multi-step process that typically includes the formation of the quinoxaline core followed by substitution reactions to introduce the pyrazole moiety. Researchers have explored various synthetic pathways, including condensation reactions and coupling methods, to optimize the yield and purity of this compound. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its ability to act as a ligand for metal ions has been leveraged in designing anti-cancer agents and antibiotics. The furan and thiophene groups also contribute to its bioavailability and selectivity when used as pharmacophores in medicinal chemistry. Additionally, its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated its potential as an active layer material in organic photovoltaic devices due to its high charge carrier mobility.

The structural integrity of this compound is further enhanced by its dihydro-pyrazole ring system. This feature not only provides additional sites for functionalization but also contributes to the molecule's stability under various reaction conditions. The thiophene carbonyl group introduces a ketone functionality that can participate in nucleophilic additions or condensations, opening up avenues for further chemical modifications.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity profiles of this compound. Preliminary studies suggest that it exhibits low toxicity towards aquatic organisms, which is a critical factor for its potential use in pharmaceuticals or agrochemicals. However, further long-term studies are required to fully assess its environmental impact.

In conclusion, CAS No. 946358-40-3 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure combines aromatic stability with functional versatility, making it an attractive target for both academic research and industrial development. As new synthetic methods emerge and its properties continue to be explored, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.